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Compound of Interest

Compound Name:
4-(Aminomethyl)benzonitrile

hydrochloride

Cat. No.: B131724 Get Quote

Hydrolytic Degradation
The nitrile group is known to undergo hydrolysis under both acidic and basic conditions, a

reaction that is often accelerated by elevated temperatures. This degradation is anticipated to

occur in a stepwise fashion, leading to the formation of an amide and subsequently a

carboxylic acid.

Step 1: Hydrolysis to Amide: The initial step involves the hydrolysis of the nitrile (-C≡N)

functional group to form an amide (-CONH₂), resulting in the formation of 4-

(aminomethyl)benzamide.

Step 2: Hydrolysis to Carboxylic Acid: The newly formed amide can undergo further

hydrolysis to yield a carboxylic acid (-COOH), producing 4-(aminomethyl)benzoic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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